5-(3,5-Dimethylpiperidin-1-yl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole

• IUPAC Name: 4-(benzenesulfonyl)-5-(3,5-dimethylpiperidin-1-yl)-2-thiophen-2-yl-1,3-oxazole
• InChI: InChI=1S/C20H22N2O3S2/c1-14-11-15(2)13-22(12-14)20-19(21-18(25-20)17-9-6-10-26-17)27(23,24)16-7-4-3-5-8-16/h3-10,14-15H,11-13H2,1-2H3
• InChI Key: OJRSOJFRMINXAG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(N=C(O2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol

Description

5-(3,5-Dimethylpiperidin-1-yl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole is a chemical compound that has gained significant attention in scientific research due to its potential in several fields. This compound has been synthesized using various methods and has shown promising results in various scientific applications. In

Scientific Research Applications

Fluorescence-Based Studies

Compounds with structural similarities to 5-(3,5-Dimethylpiperidin-1-yl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole have been utilized as fluorescent molecular probes. The synthesis and spectral properties of these compounds allow for the development of ultrasensitive fluorescent molecular probes. These probes can study a variety of biological events and processes, benefiting from their strong solvent-dependent fluorescence, which is correlated with the solvent polarity parameter ET (30) (Diwu et al., 1997).

Synthesis Methodologies

The deprotonation of 2-(phenylsulfonyl)-1,3-oxazole provides a versatile route for the synthesis of 2,5-disubstituted-1,3-oxazoles, offering a pathway to create compounds with varied functional groups. This methodology allows for the synthesis of complex molecules, including 5-(3,5-Dimethylpiperidin-1-yl)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole, by reacting with different electrophiles (Williams & Fu, 2010).

Anticancer Research

Novel series of 4-arylsulfonyl-1,3-oxazoles have shown promising anticancer activities. These compounds have been synthesized, characterized, and evaluated for their anticancer activities across various cancer cell lines. Notably, certain derivatives exhibit significant activity against specific cancer subpanels, highlighting the therapeutic potential of these compounds in cancer treatment (Zyabrev et al., 2022).

Herbicide Development

In the field of agriculture, derivatives of 1,2-oxazoles have been developed as potent pre-emergence herbicides. For example, pyroxasulfone, a novel compound featuring an oxazole ring, has shown excellent herbicidal activity against a wide range of grass and broadleaf weeds under upland conditions. This research underscores the potential of oxazole derivatives in creating more efficient and environmentally friendly herbicides (Nakatani et al., 2016).